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Compound of Interest

Compound Name:
Methyltriphenylphosphonium

bromide

Cat. No.: B117116 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Methyltriphenylphosphonium bromide, a common reagent in

organic synthesis. By offering clear, procedural guidance, we aim to be your preferred source

for chemical handling information, building a foundation of trust that extends beyond the

product itself.

Essential Safety Information at a Glance
Methyltriphenylphosphonium bromide is a key reagent, primarily used in the Wittig reaction

for the synthesis of alkenes. While indispensable in many synthetic routes, it is crucial to

handle this compound with care. It is classified as harmful if swallowed, in contact with skin, or

if inhaled.[1][2][3] The following table summarizes key quantitative safety and physical data.
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Property Value Reference

Molecular Formula C₁₉H₁₈BrP [1][3]

Molecular Weight 357.22 g/mol [1][3][4]

Appearance
White to off-white powder or

crystals
[5]

Melting Point 230-234 °C [6]

Oral LD50 (Rat) 118 mg/kg [5][7]

Solubility
Soluble in polar organic

solvents and water.
[5][8]

Hygroscopicity Hygroscopic [1][4][5]

Operational Plan: From Receipt to Reaction
A systematic approach to handling Methyltriphenylphosphonium bromide is critical to

ensure laboratory safety and experimental success.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, well-ventilated place away from strong oxidizing agents.[5][9]

The container should be tightly closed to prevent moisture absorption, as the compound is

hygroscopic.[1][4][5]

Keep in a locked area or an area accessible only to qualified personnel.[4][9]

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling this chemical. This includes:

Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-approved

goggles.[1][10]
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Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves before use

and dispose of them properly after handling.[1][4]

Body Protection: A lab coat or a complete suit protecting against chemicals.[1]

Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH-

approved dust respirator.[5]

3. Handling and Use (General):

Handle only in a well-ventilated area, preferably in a chemical fume hood.[11]

Avoid the formation of dust and aerosols.[1][3]

Avoid contact with skin, eyes, and clothing.[1][11]

Wash hands thoroughly after handling.[1][3]

4. Experimental Protocol: The Wittig Reaction

Methyltriphenylphosphonium bromide is a precursor to the Wittig reagent (a phosphorus

ylide) used to convert aldehydes and ketones into alkenes.[4][12]

Objective: To synthesize an alkene from an aldehyde using a Wittig reaction with

methylenetriphenylphosphorane generated in situ from Methyltriphenylphosphonium
bromide.

Materials:

Methyltriphenylphosphonium bromide

A strong base (e.g., n-butyllithium, sodium amide, or potassium tert-butoxide)[4]

Anhydrous solvent (e.g., THF, DMSO)

Aldehyde or ketone

Anhydrous reaction vessel (e.g., flame-dried round-bottom flask) with a magnetic stirrer
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Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Ylide Formation:

In a dry flask under an inert atmosphere, suspend Methyltriphenylphosphonium
bromide in an anhydrous solvent.[2]

Cool the suspension to 0 °C in an ice bath.[2]

Slowly add a strong base (e.g., n-butyllithium) dropwise to the stirred suspension. The

formation of the ylide is often indicated by a color change to deep red or orange.[1]

Stir the mixture for a specified time (e.g., 1 hour at 0°C or 1-2 hours at room temperature)

to ensure complete ylide formation.[1][2]

Wittig Reaction:

Dissolve the aldehyde or ketone in a minimal amount of the anhydrous solvent in a

separate flask.[2]

Slowly add the aldehyde/ketone solution to the ylide solution at 0 °C.[2]

Allow the reaction mixture to warm to room temperature and stir for several hours,

monitoring the reaction progress by Thin Layer Chromatography (TLC).[1]

Work-up and Purification:

Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride

(NH₄Cl).[2]

Transfer the mixture to a separatory funnel and extract the product with an organic solvent

(e.g., diethyl ether or dichloromethane).[1][2]

Combine the organic layers, wash with brine, and dry over an anhydrous drying agent

(e.g., MgSO₄ or Na₂SO₄).[1][2]
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Filter and concentrate the organic phase under reduced pressure.[2]

The crude product can be purified by techniques such as column chromatography or

recrystallization to remove the triphenylphosphine oxide byproduct.[2]

Emergency Procedures
First Aid Measures:

General Advice: Consult a physician and show them the safety data sheet.[1]

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[1][2]

In Case of Skin Contact: Immediately wash off with soap and plenty of water.[1][2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do.[2]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person.[1][2]

Spill Response:

Use personal protective equipment and avoid dust formation.[1]

Sweep up the spilled material and place it in a suitable, closed container for disposal.[1][3]

Do not let the product enter drains.[1][3]

Disposal Plan
Proper disposal of Methyltriphenylphosphonium bromide and its waste is crucial to prevent

environmental contamination.

Unused Product: Contact a licensed professional waste disposal service.[1] The material can

be dissolved or mixed with a combustible solvent and burned in a chemical incinerator

equipped with an afterburner and scrubber.[1][3]
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Contaminated Packaging: Dispose of as unused product.[1][3]

Waste from Wittig Reaction: The reaction mixture will contain triphenylphosphine oxide and

residual reagents. This waste should be collected in a designated, labeled container for

hazardous chemical waste and disposed of through a licensed professional waste disposal

service.

Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of

Methyltriphenylphosphonium bromide from acquisition to disposal.
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Caption: A workflow diagram illustrating the safe handling of Methyltriphenylphosphonium
bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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